(1-Phenyl-ethyl)-prop-2-ynyl-amine

• IUPAC Name: N-(1-phenylethyl)prop-2-yn-1-amine
• InChI: InChI=1S/C11H13N/c1-3-9-12-10(2)11-7-5-4-6-8-11/h1,4-8,10,12H,9H2,2H3
• InChI Key: UKYMPSBRJNWAAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NCC#C
• Molecular Formula: C11H13N
• Molecular Weight: 159.23 g/mol
• CAS No.: 56862-34-1

Description

(1-Phenyl-ethyl)-prop-2-ynyl-amine is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.232. The purity is usually 95%.
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Scientific Research Applications

• Cancer Therapy

  • A synthesis method for methyl- and ethyl(prop-2-ynyl)amines, including derivatives like (1-Phenyl-ethyl)-prop-2-ynyl-amine, has been developed. Some of these amines have practical applications in cancer therapy (Chukhajian et al., 2020).

• Electrochemical Methods in Aprotic Media

  • Research into the electrochemical reduction of compounds related to this compound, such as (1-ethyl-2-phenyl-1H-quinolin-4-ylidene)-(2,4,6-trimethylphenyl)-amine, has been conducted. This involves the study of their electrochemical properties and applications in different media (Kumari & Sharma, 2011).

• Hydroamination Processes

  • Hydroamination of compounds like 1-phenyl-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)prop-2-yn-1-ones, which are structurally similar to this compound, has been explored. This process is significant for producing amino derivatives of indole, highlighting its utility in organic synthesis (Sobenina et al., 2010).

• Organic Solar Cells

  • Amine-based compounds similar to this compound have been used as acceptor and cathode interfacial materials in polymer solar cells. This demonstrates the potential of such amines in the field of renewable energy and organic electronics (Lv et al., 2014).

• Microwave-Assisted Synthesis

  • Microwave-assisted synthesis techniques involving this compound analogs have been explored for creating carboxamides. This method is advantageous for its efficiency and environmental friendliness (Milosevic et al., 2015).

• Bioconjugation in Aqueous Media

  • Studies on bioconjugation involving compounds like this compound have been conducted. This research is crucial for understanding amide formation mechanisms, which are significant in biochemistry and pharmaceutical sciences (Nakajima & Ikada, 1995).